Cas no 618406-17-0 (2-[Bis(2-methyl-1H-indol-3-yl)methyl]-6-methoxyphenol)

• Product Name: 2-[Bis(2-methyl-1H-indol-3-yl)methyl]-6-methoxyphenol
• CAS No: 618406-17-0
• MF: C₂₆H₂₄N₂O₂
• MW: 396.4810
• MDL: MFCD04065093
• CID: 4654535
• PubChem ID: 4344221
• Update Time: 2025-06-08

2-[Bis(2-methyl-1H-indol-3-yl)methyl]-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-[bis(2-methyl-1H-indol-3-yl)methyl]-6-methoxyphenol
• 2-(bis(2-methyl-1H-indol-3-yl)methyl)-6-methoxyphenol
• STL487613
• ST50072917
• 2-[bis(2-methylindol-3-yl)methyl]-6-methoxyphenol
• 2-[bis(2-methyl-1H-indol-3-yl)methyl]-6-methoxy-Phenol
• Z57301150
• MFCD04065093
• 618406-17-0
• D93111
• AS-69513
• F1387-0043
• AKOS000809087
• 2-[Bis(2-methyl-1H-indol-3-yl)methyl]-6-methoxyphenol

• MDL： MFCD04065093
• Inchi： 1S/C26H24N2O2/c1-15-23(17-9-4-6-12-20(17)27-15)25(19-11-8-14-22(30-3)26(19)29)24-16(2)28-21-13-7-5-10-18(21)24/h4-14,25,27-29H,1-3H3
• InChI Key： BUIRMZUAGJPYIN-UHFFFAOYSA-N
• SMILES： O([H])C1C(=C([H])C([H])=C([H])C=1C([H])(C1=C(C([H])([H])[H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)C1=C(C([H])([H])[H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)OC([H])([H])[H]

Computed Properties

• Exact Mass: 396.183778013g/mol
• Monoisotopic Mass: 396.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61
• XLogP3: 6

Additional information on 2-[Bis(2-methyl-1H-indol-3-yl)methyl]-6-methoxyphenol

Comprehensive Overview of 2-[Bis(2-methyl-1H-indol-3-yl)methyl]-6-methoxyphenol (CAS No. 618406-17-0)

2-[Bis(2-methyl-1H-indol-3-yl)methyl]-6-methoxyphenol, with the CAS number 618406-17-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique indole and phenol functional groups, exhibits intriguing chemical properties that make it a subject of ongoing research. The bis(2-methyl-1H-indol-3-yl)methyl moiety, in particular, contributes to its structural complexity and potential applications.

In recent years, the scientific community has shown growing interest in indole derivatives due to their diverse biological activities. 2-[Bis(2-methyl-1H-indol-3-yl)methyl]-6-methoxyphenol is no exception, as researchers explore its potential as a scaffold for drug discovery. The compound's methoxyphenol group adds another layer of functionality, making it a versatile candidate for various applications. Its CAS no. 618406-17-0 serves as a unique identifier in chemical databases, facilitating research and development efforts.

The synthesis of 2-[Bis(2-methyl-1H-indol-3-yl)methyl]-6-methoxyphenol involves multi-step organic reactions, often starting from readily available indole precursors. Chemists have optimized these synthetic routes to improve yields and purity, addressing common challenges such as regioselectivity and stability. The compound's molecular structure has been confirmed through advanced analytical techniques, including NMR spectroscopy and mass spectrometry, ensuring its accurate characterization.

One of the most frequently asked questions about 618406-17-0 relates to its potential applications. Current studies suggest that this compound may exhibit interesting pharmacological properties, particularly in the context of neuroprotective agents and antioxidant activity. The presence of both indole and phenolic moieties in its structure contributes to these potential effects, aligning with the broader interest in natural product-inspired drug discovery.

From a material science perspective, 2-[Bis(2-methyl-1H-indol-3-yl)methyl]-6-methoxyphenol has shown promise in the development of functional materials. Its ability to form stable complexes with various metals has opened doors for applications in catalysis and sensor technology. Researchers are particularly interested in how the 6-methoxyphenol group influences the compound's electronic properties, which could be harnessed for optoelectronic devices.

The stability and storage conditions of CAS no. 618406-17-0 are another area of practical importance. Proper handling requires protection from light and moisture, with recommended storage at low temperatures. These considerations are crucial for maintaining the compound's integrity during biological assays and material applications, topics that frequently appear in scientific discussions and patent literature.

Recent advancements in computational chemistry have enabled researchers to predict and analyze the molecular interactions of 2-[Bis(2-methyl-1H-indol-3-yl)methyl]-6-methoxyphenol with greater accuracy. These in silico studies complement experimental work, providing insights into the compound's binding affinities and structure-activity relationships. Such approaches align with the current trend toward rational drug design and green chemistry initiatives.

Quality control of 618406-17-0 remains a critical aspect for researchers and manufacturers alike. Standard analytical methods, including HPLC and chromatographic techniques, ensure the compound meets stringent purity requirements. These protocols address common concerns about batch-to-batch consistency, a topic frequently searched by professionals in the field.

The environmental impact and biodegradability of 2-[Bis(2-methyl-1H-indol-3-yl)methyl]-6-methoxyphenol have become increasingly important considerations. As sustainability gains prominence in chemical research, studies have focused on the compound's ecological profile and potential green synthesis routes. These aspects resonate with current ESG (Environmental, Social, and Governance) trends in the chemical industry.

Looking ahead, the scientific community continues to explore novel derivatives of 2-[Bis(2-methyl-1H-indol-3-yl)methyl]-6-methoxyphenol, investigating how structural modifications might enhance its desirable properties. This aligns with broader interests in structure-activity optimization and fragment-based drug discovery. The compound's CAS no. 618406-17-0 serves as a foundation for these innovative developments.

For researchers seeking detailed information about 618406-17-0, numerous scientific databases and patent repositories provide comprehensive data. The compound's growing presence in academic literature reflects its potential across multiple disciplines, from medicinal chemistry to materials engineering. As interest in multifunctional compounds increases, 2-[Bis(2-methyl-1H-indol-3-yl)methyl]-6-methoxyphenol stands out as a promising candidate for future breakthroughs.